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Compound of Interest

Compound Name:
beta-Alanine Benzyl Ester p-

Toluenesulfonate

Cat. No.: B555162 Get Quote

A comprehensive analysis of the molecular composition and weight of a key compound in

pharmaceutical research.

For researchers and professionals in the field of drug development, a precise understanding of

the chemical properties of compounds is paramount. This technical guide provides a detailed

breakdown of the molecular weight of beta-Alanine Benzyl Ester p-Toluenesulfonate, a

compound of interest in various research applications.

Molecular Composition and Weight
The molecular weight of beta-Alanine Benzyl Ester p-Toluenesulfonate is determined by the

sum of the atomic weights of its constituent elements, derived from the molecular formulas of

its two core components: beta-Alanine Benzyl Ester and p-Toluenesulfonic acid.

The molecular formula for beta-Alanine Benzyl Ester is C10H14NO2.[1] The molecular formula

for p-Toluenesulfonic acid is C7H8O3S.[2][3] The combination of these two molecules forms

the salt, beta-Alanine Benzyl Ester p-Toluenesulfonate. Therefore, the molecular formula for

the final compound is the sum of these two formulas: C17H21NO5S.

To calculate the molecular weight, the atomic weights of each element are multiplied by the

number of atoms present in the molecule and then summed. The atomic weights used for this

calculation are:
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Carbon (C): 12.01 g/mol

Hydrogen (H): 1.008 g/mol

Nitrogen (N): 14.01 g/mol

Oxygen (O): 16.00 g/mol

Sulfur (S): 32.07 g/mol

Based on the molecular formula C17H21NO5S, the molecular weight is calculated as follows:

(17 * 12.01) + (21 * 1.008) + (1 * 14.01) + (5 * 16.00) + (1 * 32.07) = 351.43 g/mol

This calculated molecular weight is a critical parameter for a variety of experimental and

developmental procedures.

Quantitative Data Summary
For clarity and ease of comparison, the molecular data is summarized in the table below.

Component Molecular Formula Molecular Weight ( g/mol )

beta-Alanine Benzyl Ester C10H14NO2 179.22

p-Toluenesulfonic acid C7H8O3S 172.20

beta-Alanine Benzyl Ester p-

Toluenesulfonate
C17H21NO5S 351.43

Logical Relationship Diagram
The formation of beta-Alanine Benzyl Ester p-Toluenesulfonate from its constituent parts

can be visualized as a straightforward combination.
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Formation of the salt from its components.

This guide provides the foundational molecular weight information for beta-Alanine Benzyl
Ester p-Toluenesulfonate, essential for any researcher working with this compound. Further

in-depth analysis would require detailed experimental protocols for synthesis and

characterization, which are beyond the scope of this initial technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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